

2-Deoxyglucose: A Technical Guide to a Potent Caloric Restriction Mimetic

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: 2-Deoxyglucose

CAS No.: 61-58-5

Cat. No.: B1219389

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Caloric restriction (CR) is a well-documented intervention for extending lifespan and improving healthspan across a multitude of species. However, the practical application of CR in humans is fraught with challenges. This has spurred the development of caloric restriction mimetics (CRMs), compounds that recapitulate the biochemical and physiological effects of CR without necessitating a reduction in food intake. Among the most studied of these is 2-Deoxy-D-glucose (2-DG), a glucose analog that acts as a potent inhibitor of glycolysis. This technical guide provides an in-depth exploration of 2-DG as a CRM, detailing its mechanism of action, downstream signaling effects, and key experimental findings. It further presents detailed experimental protocols and quantitative data to facilitate its use in a research and drug development context.

Introduction: The Promise of Caloric Restriction Mimetics


Caloric restriction, the reduction of calorie intake without malnutrition, is a robust method for delaying the onset of age-related diseases and extending longevity in organisms ranging from yeast to rodents.[1] The beneficial effects of CR are attributed to a complex interplay of metabolic and signaling adaptations. However, the stringent nature of CR diets makes long-term adherence difficult for humans. This has led to the search for pharmacological agents, known as caloric restriction mimetics (CRMs), that can mimic the positive effects of CR.[2][3]

2-Deoxy-D-glucose (2-DG) has emerged as a prototypical CRM.[2][3] By interfering with glucose metabolism, 2-DG initiates a cascade of cellular responses that parallel those observed under caloric restriction.[4] This guide will delve into the core mechanisms of 2-DG action and provide the necessary technical information for its scientific investigation.

Mechanism of Action: Glycolytic Inhibition

2-DG exerts its primary effect by competitively inhibiting glycolysis, the central pathway of glucose metabolism.[4][5][6] As a glucose analog, 2-DG is taken up by cells via glucose transporters.[7] Inside the cell, it is phosphorylated by the enzyme hexokinase to 2-deoxy-D-glucose-6-phosphate (2-DG-6P).[5][6][7] Unlike glucose-6-phosphate, 2-DG-6P cannot be further metabolized by phosphoglucose isomerase, the next enzyme in the glycolytic pathway.[6][7][8] This leads to the intracellular accumulation of 2-DG-6P, which in turn competitively inhibits hexokinase, effectively blocking glycolysis.[6][7][8]

The inhibition of glycolysis by 2-DG leads to a decrease in cellular ATP production, mimicking a state of energy deprivation akin to caloric restriction.[9]




[Click to download full resolution via product page](#)

Mechanism of **2-Deoxyglucose (2-DG)** Inhibition of Glycolysis.

Downstream Signaling Pathways

The energy stress induced by 2-DG triggers a number of downstream signaling pathways that are also modulated by caloric restriction. A key player in this response is AMP-activated protein kinase (AMPK), a master regulator of cellular energy homeostasis.[\[10\]](#)

The decrease in ATP levels and a concomitant increase in the AMP:ATP ratio leads to the activation of AMPK.[\[11\]](#) Activated AMPK then initiates a cascade of events aimed at restoring energy balance, including the inhibition of anabolic pathways (such as protein synthesis) and the activation of catabolic pathways (such as autophagy).[\[11\]](#)



[Click to download full resolution via product page](#)

Downstream Signaling Cascade of 2-DG via AMPK Activation.

Quantitative Data Summary

The following tables summarize key quantitative data from various studies on 2-DG.

Table 1: In Vitro Efficacy of 2-DG

Cell Line	2-DG Concentration	Observed Effect	Reference
Bladder Cancer Cells	5 mM	Sensitization to doxorubicin, cisplatin, and gemcitabine	[7]
Murine Endothelial Cells	Not specified	Suppression of proliferation, apoptosis induction, reduced migration	[12]
H460 or H157 cells	5 mM	Inhibition of cell growth	[12]
Human T cells (PBMCs)	0.15–0.6 mM	Increased IFN- γ secretion in pre-activated cells	[13] [14]
Human T cells (PBMCs)	>2.4 mM	Reduced IFN- γ secretion	[13] [14]
Jurkat Cells	0.6 mM	Reduced PD-1 expression	[13]
Various Malignant Cell Lines	5 mM	Proliferation slowdown or arrest, apoptosis induction	[15] [16]

Table 2: In Vivo Efficacy and Dosing of 2-DG in Animal Models

Animal Model	2-DG Dose/Administration	Observed Effect	Reference
Rats	0.2%, 0.4%, or 0.6% in diet	High dose (0.6%) was toxic; lower doses mimicked CR effects	[4]
Rats (Wistar)	Chronic low-dose in diet	Increased ROS, augmented defense mechanisms	[17]
Rats (accelerated senescence model)	Chronic low-dose in diet	Mitohormetic effect, increased antioxidant enzymes and autophagy gene expression	[18]
Mice	0.4% w/v in drinking water	Reduced infiltration of inflammatory cells	[19]
Mice	0.4% in drinking water for 10 days	Reduced endotoxemia-induced inflammation	[20]
Mice (3xTgAD female)	0.04% in diet for 7 weeks	Increased ketogenesis, reduced amyloid burden	[21]
Mice	1000 mg/kg	Enhanced anesthetic effects of isoflurane	[22]

Table 3: Human Clinical Trial Data for 2-DG

Clinical Trial Phase	Condition	2-DG Dose	Key Findings	Reference
Phase I	Advanced Solid Tumors	Up to 63 mg/kg/day (clinically tolerable dose)	32% stable disease, 3% partial response. Side effects included fatigue, sweating, dizziness, nausea.	[23] [24] [25]
Phase I	Advanced Solid Tumors (with docetaxel)	63 mg/kg/day	Tolerable adverse effects. No pharmacokinetic interaction with docetaxel.	[25]
Phase I/II	Glioblastoma Multiforme (with radiotherapy)	200-300 mg/kg	Moderate increase in survival and improved quality of life.	[26]

Detailed Experimental Protocols

In Vitro Cell Viability Assay (MTT Assay)

This protocol is a standard method to assess the effect of 2-DG on the viability of cancer cell lines.[\[26\]](#)

Materials:

- Cancer cell line of interest (e.g., MCF-7)
- 2-Deoxy-D-glucose (2-DG)
- Culture medium (e.g., DMEM) with fetal bovine serum (FBS) and antibiotics

- 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution
- Dimethyl sulfoxide (DMSO)
- 96-well plates

Procedure:

- Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.
- Prepare serial dilutions of 2-DG in culture medium.
- Remove the old medium and add 100 μ L of the 2-DG-containing medium to the respective wells. Include a vehicle control (medium without 2-DG).
- Incubate the plate for 24, 48, or 72 hours.
- Add 10 μ L of MTT solution (5 mg/mL) to each well and incubate for 4 hours.
- Remove the medium and add 100 μ L of DMSO to each well to dissolve the formazan crystals.
- Measure the absorbance at 570 nm using a microplate reader.



[Click to download full resolution via product page](#)

Experimental Workflow for an In Vitro MTT Assay.

In Vivo Administration of 2-DG in Mice

This protocol describes the administration of 2-DG to mice through their drinking water.^[20]

Materials:

- C57BL/6 mice (or other appropriate strain)

- 2-Deoxy-D-glucose (2-DG)
- Standard rodent chow
- Drinking bottles

Procedure:

- House mice in standard cages with free access to food and water.
- Prepare a 0.4% (w/v) solution of 2-DG in drinking water.
- For the treatment group, replace the regular drinking water with the 2-DG solution.
- The control group continues to receive regular drinking water.
- Administer the 2-DG solution for the desired duration of the experiment (e.g., 10 days).
- Monitor the mice daily for any signs of toxicity or changes in behavior.
- At the end of the treatment period, tissues can be collected for further analysis.

Western Blot Analysis for AMPK Activation

This protocol details the detection of AMPK activation by measuring the phosphorylation of its alpha subunit at Threonine 172.[\[11\]](#)[\[27\]](#)[\[28\]](#)[\[29\]](#)

Materials:

- Cell or tissue lysates
- RIPA buffer with protease and phosphatase inhibitors
- BCA protein assay kit
- SDS-PAGE gels
- PVDF membrane

- Primary antibodies: anti-phospho-AMPK α (Thr172) and anti-total AMPK α
- HRP-conjugated secondary antibody
- ECL Western Blotting Substrate

Procedure:

- Lyse cells or tissues in RIPA buffer.
- Determine the protein concentration of the lysates using a BCA assay.
- Denature 20-30 μ g of protein per sample by boiling in Laemmli buffer.
- Separate the proteins by SDS-PAGE.
- Transfer the proteins to a PVDF membrane.
- Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.
- Incubate the membrane with the primary antibody against phospho-AMPK α (Thr172) overnight at 4°C.
- Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.
- Detect the signal using an ECL substrate and an imaging system.
- Strip the membrane and re-probe with an antibody against total AMPK α to normalize for protein loading.



[Click to download full resolution via product page](#)

Workflow for Western Blot Analysis of AMPK Activation.

Potential Side Effects and Toxicity

While 2-DG shows promise as a CRM, it is not without potential side effects. The most commonly reported adverse events in humans mimic the symptoms of hypoglycemia and include fatigue, sweating, dizziness, and nausea.[7][25][30][31] At higher doses, more significant side effects such as reversible hyperglycemia, gastrointestinal bleeding, and QTc prolongation have been observed.[25] In animal studies, high doses of 2-DG have been associated with toxicity and increased mortality.[4][17] Therefore, careful dose-finding studies are crucial for the safe development of 2-DG as a therapeutic agent.

Conclusion

2-Deoxyglucose stands as a significant tool in the study of caloric restriction and aging. Its well-defined mechanism of action, centered on the inhibition of glycolysis, provides a clear rationale for its effects as a CRM. The downstream activation of key energy-sensing pathways, such as AMPK, further solidifies its role in mimicking the cellular responses to nutrient scarcity. While challenges related to its therapeutic window and potential side effects remain, ongoing research continues to elucidate the full potential of 2-DG. This technical guide provides a foundational resource for researchers and drug development professionals seeking to explore the promising applications of this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Caloric restriction and its mimetics - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 2. Frontiers | Caloric Restriction Mimetics in Nutrition and Clinical Trials [[frontiersin.org](https://www.frontiersin.org/)]
- 3. Caloric Restriction Mimetics in Nutrition and Clinical Trials - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 4. Glycolytic inhibition: an effective strategy for developing calorie restriction mimetics - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 5. yihuipharm.com [yihuipharm.com]

- [6. What is the mechanism of 2-Deoxyglucose? \[synapse.patsnap.com\]](#)
- [7. 2-Deoxy-d-Glucose and Its Analogs: From Diagnostic to Therapeutic Agents - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [8. pnas.org \[pnas.org\]](#)
- [9. The Glycolytic Inhibitor 2-Deoxyglucose Activates Multiple Prosurvival Pathways through IGF1R - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [10. Rescue of 2-Deoxyglucose Side Effects by Ketogenic Diet - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [11. benchchem.com \[benchchem.com\]](#)
- [12. selleckchem.com \[selleckchem.com\]](#)
- [13. Physiologically Achievable Concentration of 2-Deoxy-D-Glucose Stimulates IFN- \$\gamma\$ Secretion in Activated T Cells In Vitro \[mdpi.com\]](#)
- [14. Physiologically Achievable Concentration of 2-Deoxy-D-Glucose Stimulates IFN- \$\gamma\$ Secretion in Activated T Cells In Vitro - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [15. ar.iijournals.org \[ar.iijournals.org\]](#)
- [16. researchgate.net \[researchgate.net\]](#)
- [17. Glycolytic Inhibitor 2-Deoxy-D-Glucose at Chronic Low Dose Mimics Calorie Restriction in Rats Through Mitohormetic Induction of Reactive Oxygen Species - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [18. 2 -Deoxy - d-glucose at chronic low dose acts as a caloric restriction mimetic through a mitohormetic induction of ROS in the brain of accelerated senescence model of rat - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [19. 2-Deoxy-D-Glucose: A Novel Pharmacological Agent for Killing Hypoxic Tumor Cells, Oxygen Dependence-Lowering in Covid-19, and Other Pharmacological Activities - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [20. Dietary administration of the glycolytic inhibitor 2-deoxy-D-glucose reduces endotoxemia-induced inflammation and oxidative stress: Implications in PAMP-associated acute and chronic pathology - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [21. 2-Deoxy-D-Glucose Treatment Induces Ketogenesis, Sustains Mitochondrial Function, and Reduces Pathology in Female Mouse Model of Alzheimer's Disease | PLOS One \[journals.plos.org\]](#)
- [22. 2-Deoxy-D-Glucose Enhances Anesthetic Effects in Mice - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [23. ClinicalTrials.gov \[clinicaltrials.gov\]](#)

- 24. Dose Escalation Trial of 2-Deoxy-D-Glucose (2DG) in Subjects With Advanced Solid Tumors [ctv.veeva.com]
- 25. A phase I dose-escalation trial of 2-deoxy-D-glucose alone or combined with docetaxel in patients with advanced solid tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 26. benchchem.com [benchchem.com]
- 27. benchchem.com [benchchem.com]
- 28. Investigating the mechanism for AMP activation of the AMP-activated protein kinase cascade - PMC [pmc.ncbi.nlm.nih.gov]
- 29. researchgate.net [researchgate.net]
- 30. What are the side effects of 2-Deoxyglucose? [synapse.patsnap.com]
- 31. Safety and Side Effects 2DG [2dg.org]
- To cite this document: BenchChem. [2-Deoxyglucose: A Technical Guide to a Potent Caloric Restriction Mimetic]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1219389/docs#2-deoxyglucose-a-technical-guide-to-a-potent-caloric-restriction-mimetic]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)